Cas no 6372-40-3 (Isopropyldiphenylphosphine)

• Product Name: Isopropyldiphenylphosphine
• CAS No: 6372-40-3
• MF: C₁₅H₁₇P
• MW: 228.269244909286
• MDL: MFCD00015028
• CID: 85665
• PubChem ID: 87571926
• Update Time: 2025-05-21

Isopropyldiphenylphosphine Chemical and Physical Properties

Names and Identifiers

• isopropyldiphenylphosphine
• diphenyl(propan-2-yl)phosphane
• NSC 244305
• LLZAIAIZAVMQIG-UHFFFAOYSA-N
• Phosphine, (1-methylethyl)diphenyl-
• isopropyl(diphenyl)phosphine
• NSC244305
• isopropyl-diphenylphosphine
• Isopropyldiphenylphosphine, 97%
• Phosphine,(1-methylethyl)diphenyl-
• VZ32443
• AB1011406
• I0583
• I14-5
• M4L63D5AEQ
• DTXSID50213143
• 6372-40-3
• (1-methylethyl)diphenylphosphine
• UNII-M4L63D5AEQ
• T72752
• NS00035537
• EINECS 228-902-1
• MFCD00015028
• diphenylisopropylphosphine
• AS-58825
• AKOS015838544
• FT-0636121
• SY051898
• NSC-244305
• SCHEMBL301134
• CS-0085776
• DB-054530
• ISOPROPYLDIPHENYLPHOSPHANE
• Isopropyldiphenylphosphine

• MDL： MFCD00015028
• Inchi： 1S/C15H17P/c1-13(2)16(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13H,1-2H3
• InChI Key： LLZAIAIZAVMQIG-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 228.10700
• Monoisotopic Mass: 228.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystalline powder
• Density: 0.861
• Melting Point: 39.0 to 43.0 deg-C
• Boiling Point: 165 °C/11 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• PSA: 13.59000
• LogP: 3.52770
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Vapor Pressure: No data available

Isopropyldiphenylphosphine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26-S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on Isopropyldiphenylphosphine

Isopropyldiphenylphosphine (CAS No. 6372-40-3): Properties, Applications, and Market Insights

Isopropyldiphenylphosphine (CAS No. 6372-40-3) is a versatile organophosphorus compound widely used in organic synthesis, catalysis, and material science. Its unique structure, featuring a phosphorus atom bonded to an isopropyl group and two phenyl rings, makes it a valuable ligand in transition metal-catalyzed reactions. The compound's chemical stability and electron-donating properties have garnered significant attention from researchers and industrial chemists alike.

The growing demand for efficient catalysts in pharmaceutical and specialty chemical industries has propelled the relevance of Isopropyldiphenylphosphine. Recent trends in green chemistry and sustainable synthesis have further highlighted its importance as researchers seek alternatives to traditional, less environmentally friendly reagents. This aligns with the increasing number of searches for "phosphine ligands in catalysis" and "eco-friendly organophosphorus compounds" across scientific databases.

From a physical property perspective, Isopropyldiphenylphosphine typically appears as a colorless to pale yellow liquid at room temperature. Its molecular weight of 228.28 g/mol and moderate boiling point make it suitable for various synthetic applications. The compound's solubility characteristics in common organic solvents like toluene, THF, and dichloromethane contribute to its widespread utility in laboratory and industrial settings.

In pharmaceutical applications, Isopropyldiphenylphosphine serves as a crucial building block for drug intermediates. Its role in cross-coupling reactions, particularly in forming carbon-phosphorus bonds, has become increasingly important with the rise of phosphorus-containing therapeutics. This connects to trending search queries about "phosphorus in drug discovery" and "organophosphorus medicinal chemistry," reflecting growing interest in this specialized field.

The material science sector has also found valuable applications for Isopropyldiphenylphosphine, particularly in the development of advanced polymers and coordination complexes. Its ability to modify surface properties and act as a stabilizing agent for nanoparticles answers the industry's need for functional materials with tailored characteristics. Recent publications and patent filings demonstrate its utility in creating materials with enhanced thermal stability and electronic properties.

From a synthetic chemistry standpoint, Isopropyldiphenylphosphine offers several advantages. Its steric bulk and electronic effects can significantly influence reaction outcomes, making it a favorite among researchers optimizing catalytic systems. The compound's compatibility with various transition metals allows for the creation of diverse catalytic complexes, addressing the current demand for "tailored catalyst design" solutions in chemical manufacturing.

The global market for Isopropyldiphenylphosphine has shown steady growth, driven by expanding applications in fine chemicals and electronic materials. Market analysts note increasing interest from Asia-Pacific regions, particularly in countries with strong pharmaceutical and electronics manufacturing sectors. This correlates with search trends showing rising queries about "organophosphorus compound suppliers" and "specialty phosphine availability."

Quality control and analytical characterization of Isopropyldiphenylphosphine typically involve techniques such as GC-MS, NMR spectroscopy, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements for research and industrial applications, addressing common concerns about "phosphine compound purity standards" frequently searched by quality assurance professionals.

Recent scientific literature highlights novel applications of Isopropyldiphenylphosphine in asymmetric synthesis and chiral catalysis. These developments respond to the pharmaceutical industry's need for efficient methods to produce enantiomerically pure compounds, mirroring the growing number of searches for "chiral phosphine ligands" and "asymmetric hydrogenation catalysts."

Storage and handling of Isopropyldiphenylphosphine require standard precautions for air-sensitive compounds, typically involving inert atmosphere conditions. Proper storage practices ensure the compound's long-term stability and performance consistency, topics frequently inquired about by laboratory managers and procurement specialists in chemical companies.

The future outlook for Isopropyldiphenylphosphine appears promising, with ongoing research exploring its potential in energy storage materials and photocatalysis. These emerging applications align with global trends toward sustainable energy solutions and green chemical processes, answering the increasing number of searches for "phosphorus compounds in energy applications" and "photocatalytic system components."

In conclusion, Isopropyldiphenylphosphine (CAS No. 6372-40-3) represents a significant organophosphorus compound with diverse applications across multiple industries. Its unique properties and versatility in chemical transformations continue to make it a valuable tool for researchers and industrial chemists working on cutting-edge chemical synthesis and material development projects.